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Compound of Interest

Compound Name: 7-bromoquinoxalin-2(1H)-one

Cat. No.: B1276035

Essential Safety and Handling Guide for 7-
bromoquinoxalin-2(1H)-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 7-
bromoquinoxalin-2(1H)-one, a halogenated organic compound. Adherence to these
procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 7-bromoquinoxalin-2(1H)-one is not readily
available, data from structurally similar bromoquinoxaline derivatives indicates the following
potential hazards.[1][2][3] Users should handle this compound with the assumption that it
possesses these characteristics.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1276035?utm_src=pdf-interest
https://www.benchchem.com/product/b1276035?utm_src=pdf-body
https://www.benchchem.com/product/b1276035?utm_src=pdf-body
https://www.benchchem.com/product/b1276035?utm_src=pdf-body
https://www.benchchem.com/product/b1276035?utm_src=pdf-body
https://www.benchchem.com/product/b1276035?utm_src=pdf-body
http://angenechemical.com/sds/67570-53-0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoquinoxalin-6-amine
https://www.fishersci.com/store/msds?partNumber=AC263610010&productDescription=6-BROMO-7-NITROQUINOXALI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Class

GHS Hazard Statement

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category

H319: Causes serious eye irritation

2A)

Specific Target Organ Toxicity, Single Exposure

(Category 3)

H335: May cause respiratory irritation

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 7-bromoquinoxalin-2(1H)-one to prevent

exposure.[4][5][6][7][8]

Protection Type

Specification

Rationale

Hand Protection

Nitrile gloves

Provides good resistance to a
variety of organic solvents and
chemicals.[6] Inspect gloves

for tears or holes before use.

[9]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Protects eyes from splashes

and airborne particles.[6][10]

Body Protection

Knee-length laboratory coat

Provides a barrier against
spills and contamination of

personal clothing.[6]

Respiratory Protection

Use in a certified chemical

fume hood

A fume hood is the primary
engineering control to prevent

inhalation of dust or vapors.[9]

Footwear

Closed-toe shoes

Protects feet from spills and

falling objects.[8]
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Operational Plan: Step-by-Step Handling Procedure

Follow this procedure to ensure the safe handling of 7-bromoquinoxalin-2(1H)-one from
receipt to disposal.

o Preparation and Inspection:

o Before handling, ensure the chemical fume hood is operational and the sash is at the
appropriate height.

o Inspect all PPE for integrity.[9] Don fresh nitrile gloves, a lab coat, and safety glasses.[6]
o Have an emergency eyewash and safety shower readily accessible.
e Weighing and Aliquoting:

o Conduct all manipulations of the solid compound within the chemical fume hood to
minimize inhalation risk.[9]

o Use a dedicated spatula and weighing paper.
o Carefully transfer the desired amount to a suitable, labeled container.
o Dissolution and Reaction Setup:
o When dissolving the compound, add the solvent slowly to the solid to avoid splashing.
o Ensure all containers are securely capped when not in use.
o Keep the reaction vessel within the fume hood throughout the experiment.
e Post-Handling:

o Decontaminate the work area within the fume hood with an appropriate solvent and wipe
clean.

o Remove gloves using a technique that avoids skin contact with the exterior of the glove.

o Wash hands thoroughly with soap and water after removing gloves.[11]
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Disposal Plan

Proper disposal of 7-bromoquinoxalin-2(1H)-one and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

] ] ] Collect in a labeled, sealed container for
Solid 7-bromoquinoxalin-2(1H)-one
hazardous waste.

Contaminated Labware (e.g., weighing paper, Place in a designated solid hazardous waste
pipette tips) container.

Solutions containing 7-bromoquinoxalin-2(1H)- Collect in a labeled, sealed container for
one halogenated organic solvent waste.

) Dispose of in the designated solid hazardous
Contaminated PPE (e.g., gloves)
waste stream.

All waste must be disposed of through your institution's environmental health and safety (EHS)
office or a licensed hazardous material disposal company.[10] Do not dispose of this chemical
down the drain.[11]

Emergency Procedures
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Situation

Action

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally.[1][9] Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water.[1] Remove contaminated
clothing.[11] Seek medical attention if irritation

persists.

Move the individual to fresh air.[1] If breathing is

Inhalation difficult, provide artificial respiration. Seek

immediate medical attention.
) Do NOT induce vomiting.[9] Rinse mouth with

Ingestion i ) i )
water.[1] Seek immediate medical attention.
Evacuate the area. Wearing appropriate PPE,

Spil cover the spill with an inert absorbent material.

pi

Sweep up and place in a sealed container for

hazardous waste disposal. Ventilate the area.

Visual Workflow for Safe Handling

The following diagram outlines the logical flow of operations for safely handling 7-

bromoquinoxalin-2(1H)-one.
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Caption: Workflow for handling 7-bromoquinoxalin-2(1H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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